Cas no 780018-87-3 (2-Thiophenecarboxylicacid, 3-amino-4-methyl-, propyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, propyl ester
• CAS No: 780018-87-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 553582
• PubChem ID: 45089481
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-amino-4-methyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, propyl ester
• 2-Thiophenecarboxylicacid,3-amino-4-methyl-,propylester(9CI)
• propyl 3-amino-4-methylthiophene-2-carboxylate
• AKOS017529615
• SCHEMBL7028009
• 780018-87-3
• 2-thiophenecarboxylic acid,3-amino-4-methyl-,propyl ester

• Inchi： 1S/C9H13NO2S/c1-3-4-12-9(11)8-7(10)6(2)5-13-8/h5H,3-4,10H2,1-2H3
• InChI Key： YVFNRRLFBXSKKL-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)OCCC)N

Computed Properties

• Exact Mass: 199.067
• Monoisotopic Mass: 199.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2
• XLogP3: 2.9